4-(2-methylbenzyl)morpholine
Overview
Description
4-(2-methylbenzyl)morpholine is a chemical compound that belongs to the class of morpholine derivatives. It is an organic compound that is used in scientific research for its diverse applications, including its ability to act as a ligand for various receptors.
Mechanism of Action
The mechanism of action of 4-(2-methylbenzyl)morpholine is complex and varies depending on the receptor it binds to. For example, when it binds to dopamine receptors, it can act as an agonist or antagonist depending on the subtype of the receptor. Similarly, when it binds to serotonin receptors, it can act as an agonist or antagonist depending on the subtype of the receptor.
Biochemical and physiological effects:
The biochemical and physiological effects of 4-(2-methylbenzyl)morpholine are also diverse and depend on the receptor it binds to. For example, when it binds to dopamine receptors, it can affect mood, movement, and reward pathways. Similarly, when it binds to serotonin receptors, it can affect mood, appetite, and sleep.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4-(2-methylbenzyl)morpholine in lab experiments is its ability to act as a ligand for multiple receptors. This property makes it a valuable tool for studying the mechanisms of these receptors and their associated signaling pathways. However, one of the limitations of using 4-(2-methylbenzyl)morpholine is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 4-(2-methylbenzyl)morpholine. One area of research is the development of more specific ligands for individual receptors, which could help to elucidate the specific mechanisms of these receptors. Another area of research is the development of new synthetic methods for 4-(2-methylbenzyl)morpholine, which could improve its purity and reduce its toxicity. Finally, the use of 4-(2-methylbenzyl)morpholine in drug discovery and development is also an area of active research.
Scientific Research Applications
4-(2-methylbenzyl)morpholine has been extensively used in scientific research for its diverse applications. It has been shown to act as a ligand for various receptors, including dopamine, serotonin, and adrenergic receptors. This property makes it a valuable tool for studying the mechanisms of these receptors and their associated signaling pathways.
properties
IUPAC Name |
4-[(2-methylphenyl)methyl]morpholine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO/c1-11-4-2-3-5-12(11)10-13-6-8-14-9-7-13/h2-5H,6-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPMUIPNPFXLGLZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2CCOCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201290343 |
Source
|
| Record name | 4-[(2-Methylphenyl)methyl]morpholine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201290343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Methylbenzyl)morpholine | |
CAS RN |
51180-64-4 |
Source
|
| Record name | 4-[(2-Methylphenyl)methyl]morpholine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=51180-64-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-[(2-Methylphenyl)methyl]morpholine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201290343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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